Cas no 15798-79-5 (2H-Furo[2,3-h]-1-benzopyran-2-one,3,4,8-trimethyl-)

• Product Name: 2H-Furo[2,3-h]-1-benzopyran-2-one,3,4,8-trimethyl-
• CAS No: 15798-79-5
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 232619
• PubChem ID: 14213848
• Update Time: 2025-04-19

2H-Furo[2,3-h]-1-benzopyran-2-one,3,4,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Furo[2,3-h]-1-benzopyran-2-one,3,4,8-trimethyl-
• ANGELICIN,3,4,5'-TRIMETHYL
• DTXSID20877438
• 3,4,5'-Trimethyangelicin
• 15798-79-5

• Inchi： 1S/C14H12O3/c1-7-6-11-12(16-7)5-4-10-8(2)9(3)14(15)17-13(10)11/h4-6H,1-3H3
• InChI Key： BQDWBWGFNVYGCP-UHFFFAOYSA-N
• SMILES： O1C(C(C)=C(C)C2C=CC3=C(C=C(C)O3)C1=2)=O

Computed Properties

• Exact Mass: 602.981675
• Monoisotopic Mass: 602.981675
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 1120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Angular furanocoumarins